Cas no 86443-51-8 (2-Chloro-N-ethylpyrimidin-4-amine)

2-Chloro-N-ethylpyrimidin-4-amine structure
86443-51-8 structure
Product Name:2-Chloro-N-ethylpyrimidin-4-amine
CAS No:86443-51-8
MF:C6H8ClN3
MW:157.600819587708
MDL:MFCD09055369
CID:822061
PubChem ID:329775289
Update Time:2024-12-09

2-Chloro-N-ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chloropyrimidin-4-yl)ethanamine
    • 2-chloro-N-ethyl-4-Pyrimidinamine
    • 2-chloro-N-ethylpyrimidin-4-amine
    • 2-chloro-N-ethylpyrimidin-4-amine(SALTDATA: FREE)
    • 2-chloro-4-ethylaminopyrimidine
    • 4-Pyrimidinamine,2-chloro-N-ethyl
    • N-(2-Chloropyrimidin-4-yl)-N-ethylamine
    • N-(2-Chloropyrimidin-4-yl)ethylamine
    • (2-Chloro-pyrimidin-4-yl)-ethyl-amine
    • 4-Pyrimidinamine, 2-chloro-N-ethyl-
    • CQIZRQZZERNHGF-UHFFFAOYSA-N
    • ZB1193
    • AM81026
    • 4-amino-2,6-diethylphenol hydrochloride
    • AB1009730
    • ST2401810
    • 2-Chloro-N-ethylpyrimidin-4-amine, AldrichCPR
    • 2-Chloro-N-ethyl-4-pyrimidinamine (ACI)
    • 2-Chloro-4-(ethylamino)pyrimidine
    • 2-Chloro-N-ethylpyrimidin-4-amine
    • MDL： MFCD09055369
    • Inchi： 1S/C6H8ClN3/c1-2-8-5-3-4-9-6(7)10-5/h3-4H,2H2,1H3,(H,8,9,10)
    • InChI Key： CQIZRQZZERNHGF-UHFFFAOYSA-N
    • SMILES： ClC1N=C(NCC)C=CN=1

Computed Properties

  • Exact Mass: 157.04100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 99
  • Topological Polar Surface Area: 37.8

Experimental Properties

  • Density: 1.273
  • PSA: 37.81000
  • LogP: 1.63480

2-Chloro-N-ethylpyrimidin-4-amine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

2-Chloro-N-ethylpyrimidin-4-amine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-N-ethylpyrimidin-4-amine Pricemore >>

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2-Chloro-N-ethylpyrimidin-4-amine Production Method

Production Method 1

3934-20-1 3934-20-1
86443-51-8 86443-51-8
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  rt
Reference
Amide-based inhibitors of p38α MAP kinase. Part 2: Design, synthesis and SAR of potent N-pyrimidyl amides
Tester, Richland; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(8), 2560-2563

Production Method 2

1233026-31-7 1233026-31-7
86443-51-8 86443-51-8
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  3 h, -70 °C → rt
Reference
Chemoselective reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine and related electrophiles with amines
Baiazitov, Ramil; et al, Synthesis, 2013, 45(13), 1764-1784

Production Method 3

3934-20-1 3934-20-1
86443-51-8 86443-51-8
Reaction Conditions
1.1 Solvents: Methanol ,  Tetrahydrofuran ;  16 h, rt
Reference
Discovery of a Diaminopyrimidine FLT3 Inhibitor Active against Acute Myeloid Leukemia
Jarusiewicz, Jamie A.; et al, ACS Omega, 2017, 2(5), 1985-2009

Production Method 4

49844-93-1 49844-93-1
86443-51-8 86443-51-8
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  18 h, 0 °C → rt
2.1 Solvents: Tetrahydrofuran ;  3 h, -70 °C → rt
Reference
Chemoselective reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine and related electrophiles with amines
Baiazitov, Ramil; et al, Synthesis, 2013, 45(13), 1764-1784

Production Method 5

3934-20-1 3934-20-1
557-66-4 557-66-4
86443-51-8 86443-51-8
86575-65-7 86575-65-7
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Ethanol ;  24 h, 50 °C
Reference
Discovery of a Novel Mycobacterial F-ATP Synthase Inhibitor and its Potency in Combination with Diarylquinolines
Hotra, Adam ; et al, Angewandte Chemie, 2020, 59(32), 13295-13304

Production Method 6

3934-20-1 3934-20-1
86443-51-8 86443-51-8
86575-65-7 86575-65-7
Reaction Conditions
1.1 Solvents: Methanol ;  0 °C; 0 °C → rt; 48 h, rt
Reference
Identification of 2-(4-(Phenylsulfonyl)piperazine-1-yl)pyrimidine Analogues as Novel Inhibitors of Chikungunya Virus
Moesslacher, Julia; et al, ACS Medicinal Chemistry Letters, 2020, 11(5), 906-912

2-Chloro-N-ethylpyrimidin-4-amine Raw materials

2-Chloro-N-ethylpyrimidin-4-amine Preparation Products

2-Chloro-N-ethylpyrimidin-4-amine Related Literature

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